prop-1-en-2-yl 3-tert-butyl-1-(quinolin-6-yl)-1H-pyrazol-5-ylcarbamate

• Molecular Formula: C20H22N4O2
• Molecular Weight: 350.4 g/mol
• IUPAC Name: prop-1-en-2-yl N-(5-tert-butyl-2-quinolin-6-ylpyrazol-3-yl)carbamate
• InChI: InChI=1S/C20H22N4O2/c1-13(2)26-19(25)22-18-12-17(20(3,4)5)23-24(18)15-8-9-16-14(11-15)7-6-10-21-16/h6-12H,1H2,2-5H3,(H,22,25)
• InChI Key: PHGLRRUAPGNRTD-UHFFFAOYSA-N
• Canonical SMILES: CC(=C)OC(=O)NC1=CC(=NN1C2=CC3=C(C=C2)N=CC=C3)C(C)(C)C

Description

Prop-1-en-2-yl 3-tert-butyl-1-(quinolin-6-yl)-1H-pyrazol-5-ylcarbamate is a useful research compound. Its molecular formula is C20H22N4O2 and its molecular weight is 350.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 5-tert-butyl-2-quinolin-6-yl-2H-pyrazol-3-ylamine from Example B3 (1.00 g, 3.8 mmol) in THF (20 mL) was cooled to −78° C. and treated with lithium bis(trimethylsilyl)amide (1.0 M in THF, 7.5 mL, 7.5 mmol). The resultant mixture was stirred at −78° C. for 30 min. Isopropenyl chloroformate (0.45 mL, 0.41 mmol) was added and stirring was continued at −78° C. for 30 min. The reaction mixture was quenched at −78° C. with aq HCl (2 N, 4 mL, 8 mmol), was warmed to RT and partitioned between water (200 mL) and EtOAc (200 mL). The organic layer was separated, washed with brine, dried (MgSO4), concentrated in vacuo and purified by silica gel chromatography to provide prop-1-en-2-yl 3-tert-butyl-1-(quinolin-6-yl)-1H-pyrazol-5-ylcarbamate (0.5 g, 38% yield). MS (ESI) m/z: 351.2 (M+H+).